Holmium tribromate
Description
Holmium tribromate (CAS: 28958-29-4) is a rare-earth compound containing holmium in its +3 oxidation state coordinated with bromate (BrO₃⁻) anions. While detailed physicochemical data for this compound are scarce in the literature, its identification and registration in chemical databases confirm its distinct identity . This compound is structurally distinct from holmium halides (e.g., HoBr₃, HoCl₃) due to the presence of oxyanions, which influence its reactivity, solubility, and applications in catalysis or materials science.
Properties
CAS No. |
28958-29-4 |
|---|---|
Molecular Formula |
Br3HoO9 |
Molecular Weight |
548.64 g/mol |
IUPAC Name |
holmium(3+);tribromate |
InChI |
InChI=1S/3BrHO3.Ho/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3 |
InChI Key |
IJTJMQRFHUZJHG-UHFFFAOYSA-K |
SMILES |
[O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Ho+3] |
Canonical SMILES |
[O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Ho+3] |
Other CAS No. |
28958-29-4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Holmium Tribromide (HoBr₃) vs. Holmium Tribromate (Ho(BrO₃)₃)
Key Differences :
- Chemical Stability : Bromate anions (BrO₃⁻) are strong oxidizers, making this compound more reactive than holmium tribromide.
- Structural Features: XRD data for Ho-containing compounds (e.g., Fe–Ho–O nanoparticles) suggest unique crystallographic patterns, implying tribromate may exhibit distinct lattice parameters compared to tribromide .
Holmium Trichloride (HoCl₃) vs. This compound
Key Insights :
Holmium Oxide (Ho₂O₃) vs. This compound
Structural and Functional Contrasts :
- Thermal Stability : Holmium oxide is refractory (melting point ~2,415°C), whereas tribromate likely decomposes at lower temperatures due to bromate’s instability.
- Synthesis Methods : Oxide forms via calcination of hydroxides, while tribromate requires controlled redox conditions to avoid bromate reduction .
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